Cas no 132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester)
![Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester structure](https://www.kuujia.com/scimg/cas/132577-23-2x300.png)
132577-23-2 structure
Product Name:Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
CAS No:132577-23-2
Molecular Formula:C12H14N2O4
Molecular Weight:0
CID:1231006
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Properties
Names and Identifiers
-
- Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
- ethyl 2-[(4-hydroxyphenyl)hydrazinylidene]-3-oxobutanoate
-
- InChIKey: LHCCVJIVDUBHRD-CNLUSAEGSA-N
- Inchi: 1S/C12H14N2O4/c1-3-18-12(17)11(8(2)15)14-13-9-4-6-10(16)7-5-9/h4-7,15-16H,3H2,1-2H3/b11-8?,14-13+
- SMILES: O(C(C(=C(C([H])([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 250.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 250.095357g/mol
- Heavy Atom Count: 18
- Complexity: 344
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 91.5
- Molecular Weight: 250.25g/mol
Experimental Properties
- LogP: 1.38520
- PSA: 87.99
- Refractive Index: 1.552
- Boiling Point: 395.1±44.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 192.7±28.4 °C
- Density: 1.2±0.1 g/cm3
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:132577-23-2)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Related Literature
-
Iwona Grabowska,Daniel G. Singleton,Anna Stachyra,Anna Góra-Sochacka,Agnieszka Sirko,Włodzimierz Zagórski-Ostoja,Hanna Radecka,Eugen Stulz,Jerzy Radecki Chem. Commun., 2014,50, 4196-4199
-
Gunter Ilgen,Jen-How Huang J. Anal. At. Spectrom., 2013,28, 293-300
-
Jiao Chen,Xueying An RSC Med. Chem., 2020,11, 148-154
-
Rabi Inoubli,Sylvie Dagréou,Marie-Hélène Delville,Alain Lapp,Jean Peyrelasse,Laurent Billon Soft Matter, 2007,3, 1014-1024
-
Bhabatosh Banik,Ru Wen,Sean Marrache,Anil Kumar,Elizabeth W. Howerth Nanoscale, 2018,10, 366-377
-
6. Front cover
-
Yasushi Yoshida,Makoto Sako,Kenta Kishi,Hiroaki Sasai,Susumi Hatakeyama,Shinobu Takizawa Org. Biomol. Chem., 2015,13, 9022-9028
-
Xin-Jie Chen,Qing-Wen Gui,Rongnan Yi,Xianyong Yu,Zhi-Lin Wu,Ying Huang,Zhong Cao,Wei-Min He Org. Biomol. Chem., 2020,18, 5234-5237
-
Jason H. Chaplin,Bernard L. Flynn Chem. Commun., 2001, 1594-1595
-
Youngjin Song,Shannon Carheden Chem. Educ. Res. Pract., 2014,15, 128-141
132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester) Related Products
- 503612-47-3(Apixaban)
- 1074549-89-5(1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxo-1-piperidinyl)phenyl]-6,7-dihydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide)
- 1686149-74-5(1-(4-Methoxyphenyl)-6-[4-(5-methyl-2-oxo-1-piperidinyl)phenyl]-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide)
- 1421823-20-2(Ethyl 6-{4-[(5-chloropentanoyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate)
- 1423803-24-0(6-(4-Aminophenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide)
- 1449510-64-8(Apixaban Impurity 26)
- 1801881-17-3(Apixaban Impurity 23)
- 503612-74-6
- 1620494-29-2(Apixaban Impurity 29)
- 1620494-31-6(Apixaban Impurity 47)
Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/
